Cas no 1495746-57-0 (3-Methyl-2-(1-methylpiperidin-4-yl)butanoic acid)

• Product Name: 3-Methyl-2-(1-methylpiperidin-4-yl)butanoic acid
• CAS No: 1495746-57-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5761443
• PubChem ID: 82397668
• Update Time: 2023-12-26

3-Methyl-2-(1-methylpiperidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1-methylpiperidin-4-yl)butanoic acid
• 1495746-57-0
• EN300-1838436
• 3-Methyl-2-(1-methylpiperidin-4-yl)butanoic acid

• Inchi： 1S/C11H21NO2/c1-8(2)10(11(13)14)9-4-6-12(3)7-5-9/h8-10H,4-7H2,1-3H3,(H,13,14)
• InChI Key： IMDGMEUGLIEWJL-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids